Cas no 941957-11-5 (2-chloro-4-nitro-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide)

• Product Name: 2-chloro-4-nitro-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide
• CAS No: 941957-11-5
• MF: C₁₇H₁₄ClN₃O₄
• MW: 359.763762950897
• CID: 5501235
• PubChem ID: 7686875
• Update Time: 2025-06-14

2-chloro-4-nitro-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• Z95981250
• AB00785467-01
• 2-chloro-4-nitro-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzamide
• AKOS024466320
• VU0498548-1
• F2783-0439
• 2-chloro-4-nitro-N-(3-(2-oxopyrrolidin-1-yl)phenyl)benzamide
• 941957-11-5
• 2-chloro-4-nitro-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide

• Inchi： 1S/C17H14ClN3O4/c18-15-10-13(21(24)25)6-7-14(15)17(23)19-11-3-1-4-12(9-11)20-8-2-5-16(20)22/h1,3-4,6-7,9-10H,2,5,8H2,(H,19,23)
• InChI Key： XAXSSPAVGGMPCM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NC1=CC=CC(=C1)N1C(CCC1)=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 359.0672836g/mol
• Monoisotopic Mass: 359.0672836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-chloro-4-nitro-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide

Recent Advances in the Study of 2-chloro-4-nitro-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS: 941957-11-5)

The compound 2-chloro-4-nitro-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS: 941957-11-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action. The compound's unique structural features, including the chloro-nitrobenzamide moiety and the pyrrolidinone ring, make it a promising candidate for further investigation.

Recent studies have explored the synthesis and optimization of 2-chloro-4-nitro-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in scalability. The study highlighted the importance of the nitro group in enhancing the compound's reactivity and its potential as a precursor for further derivatization. Additionally, computational modeling has been employed to predict the compound's physicochemical properties, such as solubility and lipophilicity, which are critical for its pharmacokinetic profile.

In terms of biological activity, preliminary in vitro assays have demonstrated that 2-chloro-4-nitro-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide exhibits potent inhibitory effects against specific kinase targets implicated in cancer and inflammatory diseases. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound showed nanomolar affinity for certain tyrosine kinases, suggesting its potential as a lead compound for kinase inhibitor development. Furthermore, mechanistic studies have indicated that the compound may induce apoptosis in cancer cell lines through the modulation of key signaling pathways.

Despite these promising findings, challenges remain in translating the compound's in vitro activity into in vivo efficacy. Recent pharmacokinetic studies have identified issues related to metabolic stability and bioavailability, which are currently being addressed through structural modifications. For instance, a 2023 study in European Journal of Medicinal Chemistry proposed the introduction of fluorine atoms to enhance metabolic stability without compromising activity. These efforts underscore the dynamic nature of research on this compound and its potential to yield clinically relevant therapeutics.

In conclusion, 2-chloro-4-nitro-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS: 941957-11-5) represents a promising scaffold for drug discovery, with ongoing research focusing on optimizing its synthetic accessibility, biological activity, and pharmacokinetic properties. Future studies should prioritize in vivo validation and the exploration of its therapeutic potential in disease models. The compound's versatility and unique structural features position it as a valuable tool for advancing our understanding of kinase biology and developing novel therapeutics.